Cas no 108552-93-8 (1H-Indazol-3-amine,N-[3-(4-morpholinyl)propyl]-)

1H-Indazol-3-amine,N-[3-(4-morpholinyl)propyl]- structure
108552-93-8 structure
Product Name:1H-Indazol-3-amine,N-[3-(4-morpholinyl)propyl]-
CAS No:108552-93-8
MF:C14H20N4O
MW:260.334802627563
CID:205172
PubChem ID:3065651
Update Time:2025-04-19

1H-Indazol-3-amine,N-[3-(4-morpholinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazol-3-amine,N-[3-(4-morpholinyl)propyl]-
    • N-(3-morpholin-4-ylpropyl)-1H-indazol-3-amine
    • 108552-93-8
    • BRN 5564585
    • DTXSID50148587
    • 1H-Indazol-3-amine, N-(3-(4-morpholinyl)propyl)-
    • 3-(3-Morpholinopropylamino)indazole
    • NIYFKJYEUPPINB-UHFFFAOYSA-N
    • SCHEMBL10367734
    • Indazole, 3-((3-morpholinopropyl)amino)-
    • Inchi: 1S/C14H20N4O/c1-2-5-13-12(4-1)14(17-16-13)15-6-3-7-18-8-10-19-11-9-18/h1-2,4-5H,3,6-11H2,(H2,15,16,17)
    • InChI Key: NIYFKJYEUPPINB-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCNC1C2C=CC=CC=2NN=1

Computed Properties

  • Exact Mass: 259.15607
  • Monoisotopic Mass: 260.164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Density: 1.227
  • Boiling Point: 499.5°Cat760mmHg
  • Flash Point: 255.9°C
  • Refractive Index: 1.647
  • PSA: 50.28
  • LogP: 1.05690
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